Cas no 1806785-62-5 (Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1806785-62-5
• MF: C₁₁H₁₀F₅NO₂
• MW: 283.194620609283
• CID: 4850225
• Update Time: 2025-06-14

Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H10F5NO2/c1-2-19-8(18)4-6-3-7(11(14,15)16)9(10(12)13)17-5-6/h3,5,10H,2,4H2,1H3
• InChI Key： QPGPSMKHRGHIEO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC=C(CC(=O)OCC)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806785-62-5)

Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806785-62-5) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, has garnered attention due to its potential in drug discovery and material science. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated pyridine compounds has surged, driven by their role in developing novel therapeutics and crop protection agents. Researchers are particularly interested in CAS No. 1806785-62-5 due to its structural versatility and ability to modulate biological activity. The compound's ethyl acetate moiety further expands its utility in organic synthesis, enabling efficient derivatization for targeted applications.

The synthesis of Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate involves multi-step processes, including halogenation and esterification, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its molecular structure and ensure compliance with industry standards. Its stability under various conditions makes it suitable for long-term storage and transportation.

One of the trending topics in chemical research is the exploration of sustainable fluorination methods, and this compound aligns with such initiatives. Scientists are investigating greener synthetic routes to minimize environmental impact while maintaining efficiency. CAS No. 1806785-62-5 serves as a model for studying the balance between reactivity and sustainability in fluorinated compound production.

From a commercial perspective, Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate is available in varying grades, including research and industrial scales. Suppliers often highlight its compatibility with cross-coupling reactions and catalysis, which are critical for custom synthesis projects. The compound's pyridine core also makes it a candidate for developing heterocyclic scaffolds in medicinal chemistry.

In conclusion, Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806785-62-5) represents a promising building block for innovative applications. Its combination of fluorine-rich groups and ester functionality positions it at the forefront of modern chemical research, addressing both scientific and industrial challenges.